Cas no 2228432-21-9 (1,1,1-Trifluoro-3-(quinolin-3-yl)propan-2-ol)

• Product Name: 1,1,1-Trifluoro-3-(quinolin-3-yl)propan-2-ol
• CAS No: 2228432-21-9
• MF: C₁₂H₁₀F₃NO
• MW: 241.20911359787
• CID: 5791386
• PubChem ID: 165653090
• Update Time: 2025-11-01

1,1,1-Trifluoro-3-(quinolin-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(quinolin-3-yl)propan-2-ol
• EN300-1958169
• 2228432-21-9
• 1,1,1-Trifluoro-3-(quinolin-3-yl)propan-2-ol

• Inchi： 1S/C12H10F3NO/c13-12(14,15)11(17)6-8-5-9-3-1-2-4-10(9)16-7-8/h1-5,7,11,17H,6H2
• InChI Key： HLLFCIKZOUTARW-UHFFFAOYSA-N
• SMILES： FC(C(CC1=CN=C2C=CC=CC2=C1)O)(F)F

Computed Properties

• Exact Mass: 241.07144843g/mol
• Monoisotopic Mass: 241.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 33.1Ų

Additional information on 1,1,1-Trifluoro-3-(quinolin-3-yl)propan-2-ol

Recent Advances in the Study of 1,1,1-Trifluoro-3-(quinolin-3-yl)propan-2-ol (CAS: 2228432-21-9)

The compound 1,1,1-Trifluoro-3-(quinolin-3-yl)propan-2-ol (CAS: 2228432-21-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of 1,1,1-Trifluoro-3-(quinolin-3-yl)propan-2-ol, which serves as a key intermediate in the development of novel fluorinated quinoline derivatives. The trifluoromethyl group in the compound enhances its metabolic stability and lipophilicity, making it an attractive candidate for drug design. Researchers have employed advanced techniques such as NMR spectroscopy and X-ray crystallography to elucidate its molecular structure and confirm its purity.

In terms of biological activity, preliminary in vitro studies have demonstrated that 1,1,1-Trifluoro-3-(quinolin-3-yl)propan-2-ol exhibits promising inhibitory effects against a range of enzymes, including kinases and proteases. These findings suggest its potential as a scaffold for developing targeted therapies for diseases such as cancer and inflammatory disorders. Further investigations are underway to optimize its pharmacokinetic properties and evaluate its efficacy in animal models.

The compound's mechanism of action is currently under investigation, with recent studies pointing to its ability to modulate key signaling pathways involved in cell proliferation and apoptosis. Computational modeling and molecular docking studies have provided insights into its binding interactions with specific protein targets, paving the way for structure-activity relationship (SAR) studies.

In conclusion, 1,1,1-Trifluoro-3-(quinolin-3-yl)propan-2-ol represents a promising candidate for further drug development efforts. Its unique chemical properties and biological activity warrant continued exploration, particularly in the context of personalized medicine and targeted therapy. Future research should focus on optimizing its synthetic routes, expanding its therapeutic applications, and addressing potential toxicity concerns.